Cas no 383129-02-0 (2-(pyridin-4-yl)azepane)

• Product Name: 2-(pyridin-4-yl)azepane
• CAS No: 383129-02-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD02663701
• CID: 298474
• PubChem ID: 4373928
• Update Time: 2025-05-24

2-(pyridin-4-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,hexahydro-2-(4-pyridinyl)-
• 2-pyridin-4-ylazepane
• 2-PYRIDIN-4-YL-AZEPANE
• 2-(pyridin-4-yl)azepane
• SCHEMBL10648778
• DTXSID50402555
• AKOS001476243
• 2-pyridin-4-yl-azepane, AldrichCPR
• MFCD02663701
• 2-(4-pyridyl)azepane
• EN300-40235
• Z409355870
• 383129-02-0

• MDL： MFCD02663701
• Inchi： 1S/C11H16N2/c1-2-4-11(13-7-3-1)10-5-8-12-9-6-10/h5-6,8-9,11,13H,1-4,7H2
• InChI Key： NBCTZCUNZUISCL-UHFFFAOYSA-N
• SMILES： N1CCCCCC1C1C=CN=CC=1

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2
• XLogP3: 1.5

Experimental Properties

• Density: 0.992
• Boiling Point: 291°Cat760mmHg
• Flash Point: 129.8°C
• Refractive Index: 1.514
• PSA: 24.92000
• LogP: 2.61510

2-(pyridin-4-yl)azepane Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(pyridin-4-yl)azepane

Comprehensive Overview of 2-(pyridin-4-yl)azepane (CAS No. 383129-02-0): Properties, Applications, and Research Insights

2-(pyridin-4-yl)azepane (CAS No. 383129-02-0) is a heterocyclic compound featuring a pyridine ring fused to an azepane moiety. This unique structure has garnered significant attention in pharmaceutical and materials science research due to its versatile chemical properties. The pyridine-azepane hybrid scaffold is increasingly studied for its potential in drug discovery, particularly in modulating biological targets such as enzymes and receptors. Researchers are exploring its role in designing next-generation therapeutics for neurological and metabolic disorders, aligning with current trends in precision medicine.

The compound’s molecular stability and hydrogen-bonding capacity make it a valuable intermediate in organic synthesis. Recent publications highlight its utility in constructing bioactive molecules, especially in the development of kinase inhibitors and GPCR modulators. These applications resonate with the growing demand for small-molecule drugs in oncology and CNS diseases, topics frequently searched in academic and industry databases. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize 383129-02-0, ensuring high purity for research use.

In material science, 2-(pyridin-4-yl)azepane derivatives are investigated for their ligand properties in catalysis and metal-organic frameworks (MOFs). This aligns with the surge in interest around sustainable chemistry and green synthesis, as evidenced by rising search queries on eco-friendly catalysts. The compound’s nitrogen-rich structure also suggests potential in corrosion inhibition, a hot topic in industrial chemistry forums.

From a commercial perspective, suppliers often list CAS 383129-02-0 under categories like pharmaceutical intermediates or research chemicals. Quality control protocols emphasize batch-to-batch consistency, addressing a key concern among buyers. Regulatory compliance with REACH and FDA guidelines further enhances its marketability, reflecting the industry’s focus on safety standards—a frequently searched term in procurement contexts.

Ongoing studies explore the structure-activity relationship (SAR) of pyridyl-azepane derivatives, leveraging computational tools like molecular docking. This intersects with the popularity of AI-driven drug design, a trending topic in scientific communities. Future directions may include optimizing its bioavailability or exploring polypharmacology applications, areas ripe for innovation.